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Abstract
Umi-77 is a potent and selective small-molecule inhibitor of the anti-apoptotic protein Myeloid

cell leukemia-1 (Mcl-1).[1][2][3][4][5] As a member of the Bcl-2 family, Mcl-1 is a key regulator

of apoptosis and a validated target in various malignancies, particularly pancreatic cancer.[3][6]

Umi-77 binds to the BH3-binding groove of Mcl-1, disrupting its interaction with pro-apoptotic

proteins like Bax and Bak, thereby triggering the intrinsic apoptotic pathway.[3][6] This

document provides a detailed overview of the molecular structure, chemical properties, and

biological activity of Umi-77, including its mechanism of action, relevant signaling pathways,

and comprehensive experimental protocols. Recent findings on its role in mitophagy and DNA

damage repair are also discussed.

Molecular Structure and Chemical Properties
Umi-77, with the chemical name 2-[4-[(4-bromophenyl)sulfonylamino]-1-hydroxynaphthalen-2-

yl]sulfanylacetic acid, is a synthetic small molecule developed through structure-based

modifications of a lead compound.[2][3][6]
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Property Value Reference

Molecular Formula C₁₈H₁₄BrNO₅S₂ [2][7]

Molecular Weight 468.34 g/mol [1][2]

CAS Number 518303-20-3 [2]

Canonical SMILES
OC(CSc(cc(c1c2cccc1)NS(c(c

c1)ccc1Br)(=O)=O)c2O)=O
[2]

Solubility

Soluble in DMSO (≥23.4

mg/mL) and Ethanol (≥7.2

mg/mL). Insoluble in water.

[2]

Appearance Solid [2]

Storage Store at -20°C [2]

Mechanism of Action and Signaling Pathways
Umi-77 functions as a BH3 mimetic, selectively binding to the BH3-binding groove of Mcl-1.[3]

[6] This competitive binding disrupts the heterodimerization of Mcl-1 with the pro-apoptotic

proteins Bax and Bak.[3][6] The release of Bax and Bak from Mcl-1 sequestration leads to their

activation and subsequent mitochondrial outer membrane permeabilization (MOMP), triggering

the intrinsic apoptotic cascade.

Apoptosis Induction Pathway
The primary mechanism of action of Umi-77 is the induction of apoptosis via the intrinsic

pathway.
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Umi-77 Action

Mcl-1 Complex

Apoptotic Cascade

Umi-77

Mcl-1Binds to BH3 groove

Bax / Bak

Disrupts Interaction

Sequesters

Mitochondrial Outer
Membrane Permeabilization

Induces
Cytochrome c Release Caspase-9 Activation Caspase-3 Activation Apoptosis

Reagent Preparation

Assay Execution

Data Acquisition and Analysis

Prepare Mcl-1 protein and
fluorescently labeled BH3 peptide probe

Mix Mcl-1, probe, and Umi-77
in assay buffer in a microplate

Prepare serial dilutions of Umi-77 in DMSO

Incubate at room temperature

Measure fluorescence polarization

Analyze data to determine Ki/IC₅₀
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Cell Treatment and Lysis

Co-Immunoprecipitation

Western Blotting

Treat cells with Umi-77 or vehicle control

Lyse cells to obtain protein extracts

Immunoprecipitate Mcl-1 using an anti-Mcl-1 antibody

Wash the immunoprecipitates

Elute the bound proteins

Separate proteins by SDS-PAGE

Transfer proteins to a membrane

Probe with antibodies against Mcl-1, Bax, and Bak

Detect protein bands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15581311?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/umi-77.html
https://www.apexbt.com/umi-77.html
https://pubmed.ncbi.nlm.nih.gov/24019208/
https://pubmed.ncbi.nlm.nih.gov/24019208/
https://www.medchemexpress.com/UMI-77.html
https://www.targetmol.com/compound/umi-77
https://pmc.ncbi.nlm.nih.gov/articles/PMC4174574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4174574/
https://pubchem.ncbi.nlm.nih.gov/compound/992586
https://www.benchchem.com/product/b15581311#molecular-structure-and-chemical-properties-of-umi-77
https://www.benchchem.com/product/b15581311#molecular-structure-and-chemical-properties-of-umi-77
https://www.benchchem.com/product/b15581311#molecular-structure-and-chemical-properties-of-umi-77
https://www.benchchem.com/product/b15581311#molecular-structure-and-chemical-properties-of-umi-77
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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